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Compound of Interest

Compound Name: 3,6-Dichloro-1,2,4,5-tetrazine

Cat. No.: B031795 Get Quote

An In-Depth Technical Guide to 3,6-Dichloro-1,2,4,5-tetrazine

Introduction
3,6-Dichloro-1,2,4,5-tetrazine, a versatile chemical compound, is recognized for its unique

properties and wide-ranging applications, particularly as a foundational building block in

organic chemistry and in the synthesis of energetic materials.[1] This nitrogen-rich heterocycle

is characterized by a six-membered aromatic ring containing four nitrogen atoms and two

chlorine substituents. The presence of electron-withdrawing chlorine atoms significantly

enhances the electrophilicity of the tetrazine core, making it highly reactive and valuable for

various chemical transformations.[2] Its enhanced stability and reactivity make it an ideal

candidate for researchers focused on developing new materials with explosive or propellant

characteristics.[1] Furthermore, its ability to participate in diverse chemical reactions allows for

the creation of complex molecules utilized in pharmaceuticals, agrochemicals, and advanced

materials.[1][2] A significant area of application is in bioorthogonal chemistry, where its rapid

and specific reactions are used for labeling biomolecules in living systems.[2]

Physicochemical and Computational Data
A summary of the key properties of 3,6-Dichloro-1,2,4,5-tetrazine is presented below. This

data is essential for its handling, application in synthesis, and computational modeling.
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Property Value

CAS Number 106131-61-7[1][3][4][5][6][7]

Molecular Formula C₂Cl₂N₄[1][3][4][5][7]

Molecular Weight 150.95 g/mol [1][4][5][7]

Appearance Light yellow to brown powder/crystal[1][6]

Melting Point 146 - 151 °C[1]

Purity ≥95-97% (HPLC)[1][4][5][6]

SMILES ClC1=NN=C(Cl)N=N1[4]

Topological Polar Surface Area (TPSA) 51.56 Å²[4]

LogP 0.5734[4]

Storage Temperature 2 - 8 °C[1] or -20°C[4]

Synthesis and Experimental Protocols
The synthesis of 3,6-dichloro-1,2,4,5-tetrazine is a critical process for its subsequent use in

various applications. A prevalent and well-documented strategy involves the direct chlorination

of a precursor molecule.

General Synthetic Route
A common method for synthesizing 3,6-dichloro-1,2,4,5-tetrazine is through the chlorination of

3,6-dihydrazino-1,2,4,5-tetrazine (DHT).[2] DHT itself is typically prepared in a multi-step

process that starts from guanidine hydrochloride and hydrazine.[2][8] The final chlorination step

converts DHT into the target compound.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemimpex.com/products/44482
https://www.echemi.com/products/pd180824124963-3-6-dichloro-1-2-4-5-tetrazine.html
https://www.chemscene.com/product/106131-61-7.html
https://synthonix.com/11967.html
https://www.tcichemicals.com/OP/en/p/D5732
https://www.chemicalbook.com/synthesis/3-6-dichloro-1-2-4-5-tetrazine.htm
https://www.chemimpex.com/products/44482
https://www.echemi.com/products/pd180824124963-3-6-dichloro-1-2-4-5-tetrazine.html
https://www.chemscene.com/product/106131-61-7.html
https://synthonix.com/11967.html
https://www.chemicalbook.com/synthesis/3-6-dichloro-1-2-4-5-tetrazine.htm
https://www.chemimpex.com/products/44482
https://www.chemscene.com/product/106131-61-7.html
https://synthonix.com/11967.html
https://www.chemicalbook.com/synthesis/3-6-dichloro-1-2-4-5-tetrazine.htm
https://www.chemimpex.com/products/44482
https://www.tcichemicals.com/OP/en/p/D5732
https://www.chemimpex.com/products/44482
https://www.chemimpex.com/products/44482
https://www.chemscene.com/product/106131-61-7.html
https://synthonix.com/11967.html
https://www.tcichemicals.com/OP/en/p/D5732
https://www.chemscene.com/product/106131-61-7.html
https://www.chemscene.com/product/106131-61-7.html
https://www.chemscene.com/product/106131-61-7.html
https://www.chemimpex.com/products/44482
https://www.chemscene.com/product/106131-61-7.html
https://www.benchchem.com/product/b031795?utm_src=pdf-body
https://www.benchchem.com/product/b031795?utm_src=pdf-body
https://www.benchchem.com/product/b031795
https://www.benchchem.com/product/b031795
https://www.mdpi.com/2076-3417/15/2/821
https://www.mdpi.com/2076-3417/15/2/821
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor Synthesis

Chlorination

Guanidine
Hydrochloride

3,6-Dihydrazino-
1,2,4,5-tetrazine (DHT)

  + Hydrazine

3,6-Dichloro-
1,2,4,5-tetrazine (DCT)

  + Chlorinating Agent

Tetrazine Derivative
(Diene)

Unstable Bicyclic
Adduct

+

Strained Alkene
(Dienophile)

Stable Dihydropyridazine
Product

Retro-Diels-Alder

N₂ Gas

eliminates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3,6-Dichloro-
1,2,4,5-tetrazine

Monosubstituted
Chlorotetrazine

  + Ligand 1 (SNAr) Disubstituted
Asymmetric Tetrazine

  + Ligand 2 (SNAr) Heterobivalent
Ligand

  + Imaging Probe (IEDDA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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